Cas no 1261948-44-0 (5-(3-Fluoro-4-methylphenyl)-3-methylphenol)

• Product Name: 5-(3-Fluoro-4-methylphenyl)-3-methylphenol
• CAS No: 1261948-44-0
• MF: C₁₄H₁₃FO
• MW: 216.250827550888
• MDL: MFCD18313157
• CID: 2765387
• PubChem ID: 53218850
• Update Time: 2025-08-03

5-(3-Fluoro-4-methylphenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 1261948-44-0
• 3'-Fluoro-4',5-dimethyl[1,1'-biphenyl]-3-ol
• DTXSID10683747
• MFCD18313157
• 5-(3-Fluoro-4-methylphenyl)-3-methylphenol, 95%
• 5-(3-FLUORO-4-METHYLPHENYL)-3-METHYLPHENOL
• 5-(3-Fluoro-4-methylphenyl)-3-methylphenol

• MDL： MFCD18313157
• Inchi： 1S/C14H13FO/c1-9-5-12(7-13(16)6-9)11-4-3-10(2)14(15)8-11/h3-8,16H,1-2H3
• InChI Key： UXRUCJTWAYWPJH-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=C(C=C(C)C=1)O

Computed Properties

• Exact Mass: 216.095043196Da
• Monoisotopic Mass: 216.095043196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(3-Fluoro-4-methylphenyl)-3-methylphenol

Introduction to Compound with CAS No. 1261948-44-0 and Product Name: 5-(3-Fluoro-4-methylphenyl)-3-methylphenol

The compound with the CAS number 1261948-44-0 and the product name 5-(3-Fluoro-4-methylphenyl)-3-methylphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

Structurally, 5-(3-Fluoro-4-methylphenyl)-3-methylphenol is an aromatic compound featuring a phenolic group attached to a biphenyl core. The presence of a fluorine atom at the 3-position of one phenyl ring and a methyl group at the 4-position of the other ring introduces specific electronic and steric effects that are crucial for its biological activity. These modifications enhance the compound's binding affinity to biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage fluorine-containing aromatic compounds. The fluorine atom, due to its electronegativity and small size, can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. For instance, it can improve metabolic stability, enhance binding affinity, and modulate drug distribution. The compound 5-(3-Fluoro-4-methylphenyl)-3-methylphenol exemplifies these benefits, as demonstrated by several studies highlighting its potential in various therapeutic areas.

One of the most compelling aspects of this compound is its potential in oncology research. Recent studies have shown that aromatic compounds with similar structural motifs exhibit significant anti-cancer properties. The combination of fluorine and methyl groups in 5-(3-Fluoro-4-methylphenyl)-3-methylphenol may contribute to its ability to inhibit key enzymes involved in tumor growth and progression. Specifically, preliminary in vitro studies suggest that this compound can interact with targets such as tyrosine kinases, which are critical in signal transduction pathways associated with cancer cell proliferation.

Furthermore, the compound's phenolic group offers opportunities for further derivatization, allowing chemists to explore new analogs with enhanced efficacy and reduced toxicity. The versatility of this scaffold makes it an attractive platform for structure-activity relationship (SAR) studies. By systematically modifying various substituents, researchers can optimize the pharmacological profile of 5-(3-Fluoro-4-methylphenyl)-3-methylphenol, potentially leading to the discovery of novel drugs with improved therapeutic outcomes.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. The anti-inflammatory potential of aromatic compounds has been well-documented, and 5-(3-Fluoro-4-methylphenyl)-3-methylphenol is no exception. Preclinical data indicate that this compound can modulate inflammatory pathways by interacting with receptors and enzymes involved in the inflammatory response. This suggests that it may serve as a lead compound for developing new anti-inflammatory therapies.

The synthesis of 5-(3-Fluoro-4-methylphenyl)-3-methylphenol also presents an interesting challenge for synthetic chemists. The introduction of fluorine into an aromatic ring typically requires specialized methodologies to ensure high yield and selectivity. Advanced techniques such as cross-coupling reactions and metal-catalyzed transformations have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable such complex molecules to be accessed.

In conclusion, 5-(3-Fluoro-4-methylphenyl)-3-methylphenol (CAS No. 1261948-44-0) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research in drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases. The ongoing investigation into its pharmacological properties ensures that it remains at the forefront of medicinal chemistry innovation.